(3,5-Dimethoxyphenyl)(3-((dimethylamino)methyl)morpholino)methanone formate

• IUPAC Name: (3,5-dimethoxyphenyl)-[3-[(dimethylamino)methyl]morpholin-4-yl]methanone;formic acid
• InChI: InChI=1S/C16H24N2O4.CH2O2/c1-17(2)10-13-11-22-6-5-18(13)16(19)12-7-14(20-3)9-15(8-12)21-4;2-1-3/h7-9,13H,5-6,10-11H2,1-4H3;1H,(H,2,3)
• InChI Key: MIIHCAJBHAMWCL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1COCCN1C(=O)C2=CC(=CC(=C2)OC)OC.C(=O)O
• Molecular Formula: C17H26N2O6
• Molecular Weight: 354.4 g/mol

Description

The compound contains several functional groups, including two methoxy groups attached to a phenyl ring, a morpholino group, and a methanone group. The presence of these functional groups suggests that the compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the phenyl ring. The presence of the methoxy groups could potentially influence the reactivity of the compound.

Chemical Reactions Analysis

The compound could potentially participate in a variety of chemical reactions, depending on the specific conditions and reagents used. The methoxy groups, for example, could potentially undergo reactions such as demethylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the methoxy groups could potentially influence its solubility.

Future Directions

The study of this compound could potentially provide insights into its reactivity and potential applications. Future research could also explore its interactions with biological molecules and potential uses in fields such as medicinal chemistry.